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Compound Focus: Chloroquine N-oxide

CAS No.: 68121-48-2

Cat. No.: S912067

The table below compiles the key identified properties of Chleroquine N-oxide from the scientific literature.

Aspect Details
Identification Major oxidative degradation product of Chloroquine [1] [2]
Structure N-oxide formed at the tertiary amine nitrogen of the side chain, not the

quinoline ring [2]

IUPAC Name 4-(7-chloroquinolin-4-ylamino)-N,N-diethylpentan-1-amine oxide [1]
Key Analytical HPLC, FT-IR, 1H NMR, 13C NMR, 2D NMR (HSQC), Mass Spectrometry [1] [2]
Techniques

Mass Spectral Data  Mass spectral data was one of several techniques used to confirm the structure
Context [1] [2]. A specific mass value is mentioned in one study: Exact mass: 347.1751

[1].

Experimental Context and Workflow

Chloroquine N-oxide was identified and characterized through a defined experimental process, which you

can follow to replicate or understand the findings.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s912067?utm_src=pdf-body
https://www.smolecule.com/products/s912067?utm_src=pdf-interest
https://www.smolecule.com/products/s912067?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0731708513001490
https://pubmed.ncbi.nlm.nih.gov/23644906/
https://pubmed.ncbi.nlm.nih.gov/23644906/
https://www.sciencedirect.com/science/article/abs/pii/S0731708513001490
https://www.sciencedirect.com/science/article/abs/pii/S0731708513001490
https://pubmed.ncbi.nlm.nih.gov/23644906/
https://www.sciencedirect.com/science/article/abs/pii/S0731708513001490
https://pubmed.ncbi.nlm.nih.gov/23644906/
https://www.sciencedirect.com/science/article/abs/pii/S0731708513001490
https://www.smolecule.com/products/s912067?utm_src=pdf-body
https://www.smolecule.com/products/s912067?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

(Start: Oxidative Stress Stud}a

Y
Subject Chloroquine to
Oxidative Stress (H202)
\4
Monitor Degradation
via HPLC
Y
Isolate Major Degradation
Product via Column Chromatography

Structural Elucidation T\( (chniques

Structural Elucidation

>:
Mass Spectrometry (11111;4 133 Cs P ;]C)tf;ssc SIZ:Y) Infrared Spectroscopy (FT-IR) Ultraviolet Spectroscopy (UV) (SynthESleoerCCl:)lg:‘s;]l}il;I;i N-ox1de)

Y

Confirm Structure Match
(HPLC, IR, NMR, MS)

Y

Confirmed Identification
of Chloroquine N-oxide

Click to download full resolution via product page

Experimental workflow for identifying Chloroquine N-oxide
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The oxidative degradation of chloroquine was primarily conducted using hydrogen peroxide (H202) [1].
After isolation, the structure was confirmed using a suite of spectroscopic techniques, with mass

spectrometry providing crucial data on the molecular mass and fragmentation pattern [1] [2].

Key Insights for Researchers

For your research and development work, consider these practical points from the studies:

e Analytical Challenge: The isolation and identification of this degradation product, present in small
quantities, is noted as a significant challenge in drug development [1].

¢ Synthesis: Researchers developed an efficient synthetic method for Chloroquine N-oxide that does
not require chromatographic purification, which could be valuable for producing analytical standards
[2].

¢ Regulatory Importance: Identifying and controlling such degradation products is critical for drug
safety and is required by regulatory authorities like the ICH [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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